Cas no 300595-42-0 (2-Propenal, 2-[(triethylsilyl)oxy]-)

2-Propenal, 2-[(triethylsilyl)oxy]-, is a silyl-protected derivative of acrolein, featuring a triethylsilyl (TES) ether group at the 2-position. This modification enhances stability by protecting the reactive aldehyde functionality, making it suitable for controlled synthetic applications. The compound is particularly valuable in organic synthesis, where selective deprotection can regenerate the aldehyde group for further transformations. Its use in conjugate addition reactions and as a building block for complex molecules is notable. The triethylsilyl group offers a balance between steric protection and ease of removal under mild conditions, providing versatility in multi-step syntheses. This reagent is typically handled under inert conditions to preserve its integrity.

2-Propenal, 2-[(triethylsilyl)oxy]- structure

300595-42-0 structure

Product Name:2-Propenal, 2-[(triethylsilyl)oxy]-

CAS No:300595-42-0

MF:C₉H₁₈O₂Si

MW:186.32352399826

CID:5155710

Update Time:2025-05-27

2-Propenal, 2-[(triethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

- 2-Propenal, 2-[(triethylsilyl)oxy]-
- Inchi： 1S/C9H18O2Si/c1-5-12(6-2,7-3)11-9(4)8-10/h8H,4-7H2,1-3H3
- InChI Key： ZJEBWVXSYMFEEG-UHFFFAOYSA-N
- SMILES： C(=O)C(O[Si](CC)(CC)CC)=C

2-Propenal, 2-[(triethylsilyl)oxy]- Pricemore >>

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eNovation Chemicals LLC	Y1217795-1g	2-triethylsilyloxyprop-2-enal	300595-42-0	95%	1g	$895	2024-07-28
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eNovation Chemicals LLC	Y1217795-1g	2-triethylsilyloxyprop-2-enal	300595-42-0	95%	1g	$895	2025-02-20
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eNovation Chemicals LLC	Y1288949-1g	2-(Triethylsilyloxy)prop-2-enal	300595-42-0	95%	1g	$890	2025-02-26
eNovation Chemicals LLC	Y1217795-1g	2-triethylsilyloxyprop-2-enal	300595-42-0	95%	1g	$895	2025-02-24
eNovation Chemicals LLC	Y1217795-5g	2-triethylsilyloxyprop-2-enal	300595-42-0	95%	5g	$1680	2025-02-24
eNovation Chemicals LLC	Y1288949-1g	2-(Triethylsilyloxy)prop-2-enal	300595-42-0	95%	1g	$890	2025-03-03